N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine

• IUPAC Name: N-[1H-inden-1-yl(dimethyl)silyl]-2-methoxyethanamine
• InChI: InChI=1S/C14H21NOSi/c1-16-11-10-15-17(2,3)14-9-8-12-6-4-5-7-13(12)14/h4-9,14-15H,10-11H2,1-3H3
• InChI Key: VLSAICPDGTVOBV-UHFFFAOYSA-N
• Canonical SMILES: COCCN[Si](C)(C)C1C=CC2=CC=CC=C12
• Molecular Formula: C14H21NOSi
• Molecular Weight: 247.41 g/mol

Description

N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine (NIDEMEA) is a silyl amine compound. It is a new and promising synthetic amine with a variety of applications in the chemical and pharmaceutical industries. NIDEMEA has recently been used in a variety of chemical and biological research, including the synthesis of other compounds and the development of new drug-discovery strategies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions of NIDEMEA.

Scientific Research Applications

N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been used in a variety of scientific research applications, including the synthesis of other compounds and the development of new drug-discovery strategies. N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been used as a catalyst in the synthesis of a variety of compounds, including β-lactams and β-lactams containing heterocycles. N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has also been used in the synthesis of peptides and peptide-like compounds, including those containing amino acids. Additionally, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been used in the synthesis of nucleosides and nucleotides, as well as in the synthesis of small molecules and polymers. N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has also been used in the development of new drug-discovery strategies, including the development of novel drug-targeting strategies and the development of new drug-delivery systems.

Mechanism of Action

N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. Specifically, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of drugs and other compounds in the body. N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has also been reported to inhibit the activity of other enzymes, including those involved in the metabolism of carbohydrates, lipids, and amino acids.
Biochemical and Physiological Effects
N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to have a variety of biochemical and physiological effects. In particular, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to have an anti-inflammatory effect, as well as an effect on the metabolism of drugs and other compounds. N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has also been reported to have an effect on the expression of genes involved in the regulation of cell growth and differentiation. Additionally, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to have an effect on the expression of genes involved in the regulation of the immune system.

Advantages and Limitations for Lab Experiments

N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has a number of advantages and limitations for use in laboratory experiments. In particular, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine is relatively easy to synthesize, and is stable in a variety of solvents. Additionally, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to have a low toxicity and is relatively non-toxic in laboratory experiments. However, N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine has been reported to have a relatively low solubility in water, and may not be suitable for use in certain types of experiments.

Future Directions

The potential of N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine for use in the chemical and pharmaceutical industries is still largely unexplored. Future research could focus on the development of new synthetic methods for the synthesis of N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine, as well as the development of new drug-discovery strategies. Additionally, future research could focus on the development of new drug-targeting strategies, as well as the development of new drug-delivery systems. Finally, future research could focus on the development of new compounds that utilize N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine as a building block.

Synthesis Methods

N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine can be synthesized from a variety of starting materials, including inden-1-yl-dimethylsilyl chloride, 2-methoxyethyl amine, and a variety of other reagents. The synthesis of N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine involves a multi-step reaction sequence that includes the formation of an imine between the inden-1-yl-dimethylsilyl chloride and the 2-methoxyethyl amine, followed by the reduction of the imine to the desired amine. The synthesis of N-(Inden-1-yl-dimethylsilyl)-N-(2-methoxyethyl)amine is relatively straightforward and can be performed in a variety of solvents, including water, methanol, and dimethylformamide.